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Cat. No.: B10831577

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a

dimethyl sulfoxide (DMSO) stock solution of TDI-011536, a potent Lats kinase inhibitor.

Adherence to this protocol is crucial for ensuring the compound's stability, solubility, and

consistent performance in downstream biological assays.

Introduction
TDI-011536 is a small molecule inhibitor of Large Tumor Suppressor Kinases 1 and 2 (Lats1/2),

key components of the Hippo signaling pathway.[1][2] By inhibiting Lats kinases, TDI-011536
prevents the phosphorylation of the transcriptional co-activators Yap and Taz, leading to their

nuclear accumulation and the activation of target genes involved in cell proliferation and tissue

regeneration.[1][2][3] Due to its therapeutic potential in regenerative medicine, precise and

accurate preparation of TDI-011536 solutions is paramount for reproducible experimental

outcomes. This protocol outlines the necessary steps for preparing a stock solution in DMSO, a

common solvent for such hydrophobic compounds.
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The following table summarizes the key quantitative information for TDI-011536, compiled from

various suppliers and publications.

Parameter Value Source(s)

Molecular Weight 364.42 g/mol [4][5][6]

Solubility in DMSO
50 - 125 mg/mL (137.2 -

343.01 mM)
[4][5][6]

Appearance
White to off-white or yellow

solid
[4][6]

Storage (Powder)
-20°C for up to 3 years; 4°C for

up to 2 years
[4]

Storage (DMSO Stock)
-80°C for up to 1 year; -20°C

for up to 1 month
[4][5]

In Vitro Assay Conc.
3 µM (for Yap phosphorylation

reduction)
[6][7][8][9]

Note: The solubility of TDI-011536 in DMSO can be significantly impacted by the presence of

moisture. It is strongly recommended to use fresh, anhydrous (hygroscopic) DMSO for stock

solution preparation.[4][5]

Experimental Protocol: Preparation of TDI-011536
Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of TDI-011536 in DMSO.

Materials
TDI-011536 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, amber microcentrifuge tubes or cryovials

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b10831577/docs?utm_src=pdf-body#preparing-a-dmso-stock-solution-of-tdi-011536-an-application-note-and-protocol
https://www.medchemexpress.com/tdi-011536.html
https://www.selleckchem.com/products/tdi-011536.html
https://www.targetmol.com/compound/tdi-011536
https://www.medchemexpress.com/tdi-011536.html
https://www.selleckchem.com/products/tdi-011536.html
https://www.targetmol.com/compound/tdi-011536
https://www.medchemexpress.com/tdi-011536.html
https://www.targetmol.com/compound/tdi-011536
https://www.medchemexpress.com/tdi-011536.html
https://www.medchemexpress.com/tdi-011536.html
https://www.selleckchem.com/products/tdi-011536.html
https://www.targetmol.com/compound/tdi-011536
https://www.biorxiv.org/content/10.1101/2022.04.07.487521v1.full.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9282237/
https://www.probechem.com/products_TDI-011536.html
https://www.benchchem.com/product/b10831577/docs?utm_src=pdf-body#preparing-a-dmso-stock-solution-of-tdi-011536-an-application-note-and-protocol
https://www.medchemexpress.com/tdi-011536.html
https://www.selleckchem.com/products/tdi-011536.html
https://www.benchchem.com/product/b10831577/docs?utm_src=pdf-body#preparing-a-dmso-stock-solution-of-tdi-011536-an-application-note-and-protocol
https://www.benchchem.com/product/b10831577/docs?utm_src=pdf-body#preparing-a-dmso-stock-solution-of-tdi-011536-an-application-note-and-protocol
https://www.benchchem.com/product/b10831577/docs?utm_src=pdf-body#preparing-a-dmso-stock-solution-of-tdi-011536-an-application-note-and-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831577?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)[6]

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure
Pre-weighing Preparation: Before opening, allow the vial of TDI-011536 powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

atmospheric moisture onto the compound.

Weighing the Compound: In a fume hood, carefully weigh the desired amount of TDI-011536
powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 3.64 mg of TDI-011536 (Molecular Weight = 364.42 g/mol ).

Dissolution in DMSO:

Transfer the weighed TDI-011536 powder to a sterile, amber microcentrifuge tube.

Add the calculated volume of fresh, anhydrous DMSO. To continue the example, add 1 mL

of DMSO to the 3.64 mg of TDI-011536.

Cap the tube tightly.

Ensuring Complete Solubilization:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the tube for 5-10 minutes in a water bath

sonicator.[6] Visually inspect the solution to ensure there are no visible particles. The

solution should be clear.

Aliquoting and Storage:
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber cryovials. This minimizes freeze-thaw cycles which can degrade the compound.[4]

[5]

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

For long-term storage (up to 1 year), store the aliquots at -80°C.[5] For short-term storage

(up to 1 month), store at -20°C.[4][5]

Experimental Workflow and Signaling Pathway
Diagrams
The following diagrams illustrate the experimental workflow for preparing the TDI-011536 stock

solution and the simplified Hippo signaling pathway it targets.
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TDI-011536 Stock Solution Preparation Workflow
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Caption: Workflow for TDI-011536 Stock Solution Preparation.
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Simplified Hippo Signaling Pathway and TDI-011536 Action
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Caption: TDI-011536 inhibits Lats1/2 in the Hippo pathway.

Conclusion
The careful preparation of a TDI-011536 stock solution in DMSO is a critical first step for any

experiment investigating its biological effects. By following this detailed protocol, researchers

can ensure the integrity of the compound and obtain reliable and reproducible results. Always

refer to the manufacturer's specific instructions and safety data sheets for the most accurate

and up-to-date information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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